1-(4-Chloro-3,5-dimethylphenoxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-(4-chloro-3,5-dimethylphenoxy)-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol;dihydrochloride
• InChI: InChI=1S/C21H26Cl2N2O2.2ClH/c1-15-10-20(11-16(2)21(15)23)27-14-19(26)13-24-6-8-25(9-7-24)18-5-3-4-17(22)12-18;;/h3-5,10-12,19,26H,6-9,13-14H2,1-2H3;2*1H
• InChI Key: TVKRSSLWNZSFDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)OCC(CN2CCN(CC2)C3=CC(=CC=C3)Cl)O.Cl.Cl
• Molecular Formula: C21H28Cl4N2O2
• Molecular Weight: 482.3 g/mol

Description

1-(4-Chloro-3,5-dimethylphenoxy)-3-(4-(3-chlorophenyl)piperazin-1-yl)propan-2-ol dihydrochloride is a useful research compound. Its molecular formula is C21H28Cl4N2O2 and its molecular weight is 482.27. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A study by Marvanová et al. (2016) involved the synthesis and characterization of compounds similar to the subject chemical, highlighting its potential as a dual antihypertensive agent. The process involved preparing compounds as free bases and subsequently transforming them into hydrochloride salts. Solid-state analytical techniques were utilized for characterizing these compounds (Marvanová et al., 2016).

Synthesis and Biological Activities

• Research by Sakoda et al. (1992) explored the synthesis and biological activities of optical isomers of a compound structurally related to the subject chemical. The study focused on its calcium-antagonistic and hypotensive activities, indicating its potential pharmaceutical applications (Sakoda et al., 1992).

Antimicrobial Activities

• A study conducted by Bektaş et al. (2007) on 1,2,4-Triazole derivatives, which include structures related to the subject compound, revealed some compounds possessing good or moderate antimicrobial activities. This suggests its potential use in developing new antimicrobial agents (Bektaş et al., 2007).

Potential Pesticides

• Research by Olszewska et al. (2011) involved N-derivatives of compounds structurally similar to the subject chemical, characterizing them as potential pesticides. X-ray powder diffraction was used for characterization, indicating its use in developing new pesticides (Olszewska et al., 2011).

Polyamide Synthesis

• Hattori and Kinoshita (1979) synthesized polyamides containing molecules structurally related to the subject chemical. These polyamides, which are white powders with molecular weights in the range of about 2000–6000, indicate its potential application in materials science (Hattori & Kinoshita, 1979).